- Synthesis of novel halogenated 4(1H)-quinolones by thermolysis of arylaminomethylene-1,3-dioxane-4,6-diones, Synthesis, 2009, (1), 69-78
Cas no 956268-36-3 (4(1H)-Quinolinone, 5-bromo-)
4(1H)-Quinolinone, 5-bromo- structure
Product Name:4(1H)-Quinolinone, 5-bromo-
CAS No:956268-36-3
MF:C9H6BrNO
MW:224.054041385651
CID:5521476
Update Time:2023-05-24
4(1H)-Quinolinone, 5-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinolinone, 5-bromo-
-
- Inchi: 1S/C9H6BrNO/c10-6-2-1-3-7-9(6)8(12)4-5-11-7/h1-5H,(H,11,12)
- InChI Key: LBHOUIRHKSQBFO-UHFFFAOYSA-N
- SMILES: N1C2=C(C(Br)=CC=C2)C(=O)C=C1
4(1H)-Quinolinone, 5-bromo- Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Diphenyl ether ; 1 h, reflux
Reference
Production Method 2
Reaction Conditions
1.1 900 s, 0.2 mm Hg, 300 °C
Reference
- Gas-phase pyrolysis in organic synthesis: rapid green synthesis of 4-quinolinones, Synlett, 2007, (14), 2205-2208
Production Method 3
Reaction Conditions
1.1 Solvents: Diphenyl ether ; 1 h, reflux
Reference
- Preparation of bicyclic arylamines as apoptosis signal-regulating kinase 1 (ASK1) inhibitor, World Intellectual Property Organization, , ,
4(1H)-Quinolinone, 5-bromo- Raw materials
4(1H)-Quinolinone, 5-bromo- Preparation Products
4(1H)-Quinolinone, 5-bromo- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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